Cas no 1824190-44-4 (2-Chloro-3-methylbenzimidamide)

• Product Name: 2-Chloro-3-methylbenzimidamide
• CAS No: 1824190-44-4
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 6329726
• PubChem ID: 129983735
• Update Time: 2025-11-06

2-Chloro-3-methylbenzimidamide Chemical and Physical Properties

Names and Identifiers

• 1824190-44-4
• EN300-1968425
• 2-chloro-3-methylbenzene-1-carboximidamide
• 2-Chloro-3-methylbenzimidamide

• Inchi： 1S/C8H9ClN2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H3,10,11)
• InChI Key： SJJWCAPBHMLWKH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=N)N)=CC=CC=1C

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-Chloro-3-methylbenzimidamide

Comprehensive Overview of 2-Chloro-3-methylbenzimidamide (CAS No. 1824190-44-4): Properties, Applications, and Industry Insights

2-Chloro-3-methylbenzimidamide (CAS No. 1824190-44-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of benzimidamide, this compound features a chloro-substituted aromatic ring and a methyl group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzyme inhibition pathways.

The compound’s chemical stability and solubility profile make it suitable for diverse synthetic routes. Recent studies highlight its utility in developing small-molecule inhibitors, a hot topic in oncology and antiviral research. With the rise of AI-driven drug design, computational chemists are leveraging databases like PubChem (where CAS No. 1824190-44-4 is cataloged) to predict its interactions with biological targets. This aligns with growing user searches for "benzimidamide derivatives in drug development" and "CAS 1824190-44-4 applications."

From an industrial perspective, 2-Chloro-3-methylbenzimidamide is synthesized via controlled chlorination and amidation reactions. Its purity standards (>98% HPLC) are critical for reproducibility in lab-scale experiments, a concern frequently queried in forums. Environmental considerations also drive interest in green chemistry alternatives for its production, reflecting broader trends in sustainable synthesis.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound. Peer-reviewed journals often cite its melting point (≈150–155°C) and molecular weight (168.62 g/mol) as key identifiers. These metrics address common search queries like "2-Chloro-3-methylbenzimidamide characterization data" and "CAS 1824190-44-4 spectral properties."

In conclusion, 2-Chloro-3-methylbenzimidamide (CAS No. 1824190-44-4) represents a versatile intermediate with expanding relevance in life sciences. Its integration with high-throughput screening platforms and computational modeling tools underscores its potential to address unmet medical needs, making it a compound worth monitoring in academic and industrial circles alike.